99-03-6

1-(3-Aminophenyl)ethanone

In Stock

• CAS RN:
• 99-03-6

• Formula:
• C8H9NO

• InChI:
• InChI=1S/C8H9NO/c1-6(10)7-3-2-4-8(9)5-7/h2-5H,9H2,1H3

• InChIKey:
• CKQHAYFOPRIUOM-UHFFFAOYSA-N

• 3′ -Aminoacetophenone acts as bifunctional coupling reagent during the synthesis of pyrimidines.
  3'-Aminoacetophenone is an aromatic ketone.
  

1-(4-Bromophenyl)-n-methylmethanamine

In Stock

• CAS RN:
• 699-03-6

• Formula:
• C8H10BrN

• InChI:
• InChI=1S/C8H10BrN/c1-10-6-7-2-4-8(9)5-3-7/h2-5,10H,6H2,1H3

• InChIKey:
• URFJXIULELMVHV-UHFFFAOYSA-N

• 1-(4-Bromophenyl)-n-methylmethanamine is a useful research compound. Its molecular formula is C8H10BrN and its molecular weight is 200.08 g/mol. The purity is usually 95%.

N-(5-nitro-1,3-thiazol-2-yl)-2-furamide

In Stock

• CAS RN:
• 89899-03-6

• Formula:
• C8H5N3O4S

• InChI:
• InChI=1S/C8H5N3O4S/c12-7(5-2-1-3-15-5)10-8-9-4-6(16-8)11(13)14/h1-4H,(H,9,10,12)

• InChIKey:
• BJDSHDHLPAZHLV-UHFFFAOYSA-N

• N-(5-nitro-1,3-thiazol-2-yl)-2-furamide is a useful research compound. Its molecular formula is C8H5N3O4S and its molecular weight is 239.21. The purity is usually 95%.

2-Furancarboxaldehyde, 5-nitro-, diacetate

In Stock

• CAS RN:
• 92799-03-6

• Formula:
• C9H11NO8

• InChI:
• InChI=1S/C5H3NO4.2C2H4O2/c7-3-4-1-2-5(10-4)6(8)9;2*1-2(3)4/h1-3H;2*1H3,(H,3,4)

• InChIKey:
• LPYIXHHGKPBPCF-UHFFFAOYSA-N

• 2-Furancarboxaldehyde, 5-nitro-, diacetate is a useful research compound. Its molecular formula is C9H11NO8 and its molecular weight is 261.19 g/mol. The purity is usually 95%.

Protizinic Acid

Usually In Stock

• CAS RN:
• 13799-03-6

• Formula:
• C17H17NO3S

• InChI:
• InChI=1S/C17H17NO3S/c1-10(17(19)20)11-4-7-15-14(8-11)18(2)13-6-5-12(21-3)9-16(13)22-15/h4-10H,1-3H3,(H,19,20)

• InChIKey:
• VSQMKHNDXWGCDB-UHFFFAOYSA-N

• Protizinic acid is an organic molecular entity.

3-{[(Diphenylmethyl)carbamoyl]amino}propane-1-sulfonic acid

• CAS RN:
• 720699-03-6

• Formula:
• C17H20N2O4S

• InChI:
• InChI=1S/C17H20N2O4S/c20-17(18-12-7-13-24(21,22)23)19-16(14-8-3-1-4-9-14)15-10-5-2-6-11-15/h1-6,8-11,16H,7,12-13H2,(H2,18,19,20)(H,21,22,23)

• InChIKey:
• UPRCOSRJPFDSMM-UHFFFAOYSA-N

• 3-{[(Diphenylmethyl)carbamoyl]amino}propane-1-sulfonic acid is a useful research compound. Its molecular formula is C17H20N2O4S and its molecular weight is 348.4 g/mol. The purity is usually 95%.

4-[3-(Dimethylamino)phenoxy]benzenemethanamine

In Stock

• CAS RN:
• 937599-03-6

• Formula:
• C15H18N2O

• InChI:
• InChI=1S/C15H18N2O/c1-17(2)13-4-3-5-15(10-13)18-14-8-6-12(11-16)7-9-14/h3-10H,11,16H2,1-2H3

• InChIKey:
• ZOYNTFBFLSRTII-UHFFFAOYSA-N

• 4-[3-(Dimethylamino)phenoxy]benzenemethanamine is a useful research compound. Its molecular formula is C15H18N2O and its molecular weight is 242.32 g/mol. The purity is usually 95%.

1-benzyl-2-(ethoxycarbonyl)-1H-pyrrolium bromide

In Stock

• CAS RN:
• 649699-03-6

• Formula:
• C14H16BrNO2

• InChI:
• InChI=1S/C14H15NO2.BrH/c1-2-17-14(16)13-9-6-10-15(13)11-12-7-4-3-5-8-12;/h3-10H,2,11H2,1H3;1H

• InChIKey:
• LPAYETOFIWNVLA-UHFFFAOYSA-N

• 1-benzyl-2-(ethoxycarbonyl)-1H-pyrrolium bromide is a useful research compound. Its molecular formula is C14H16BrNO2 and its molecular weight is 310.19 g/mol. The purity is usually 95%.

Ethyl 2-{3-[(6-nitro-2,4-dihydro-1,3-benzodioxin-8-YL)methyl]-4-oxo-1,3-thiazolidin-2-ylidene}acetate

In Stock

• CAS RN:
• 848299-03-6

• Formula:
• C16H16N2O7S

• InChI:
• InChI=1S/C16H16N2O7S/c1-2-24-15(20)5-14-17(13(19)8-26-14)6-10-3-12(18(21)22)4-11-7-23-9-25-16(10)11/h3-5H,2,6-9H2,1H3/b14-5+

• InChIKey:
• IUEHSZNRMZSMGC-UHFFFAOYSA-N

• Ethyl 2-{3-[(6-nitro-2,4-dihydro-1,3-benzodioxin-8-YL)methyl]-4-oxo-1,3-thiazolidin-2-ylidene}acetate is a useful research compound. Its molecular formula is C16H16N2O7S and its molecular weight is 380.37. The purity is usually 95%.

Unii-qqb95vud4B

Usually In Stock

• CAS RN:
• 217799-03-6

• Formula:
• C31H34ClN3O7S3

• InChI:
• InChI=1S/C31H34ClN3O7S3/c1-22(2)28-21-43-30(34-28)20-42-25-9-7-8-23(18-25)19-35(45(40,41)29-11-4-3-10-27(29)31(36)37)17-6-5-16-33-44(38,39)26-14-12-24(32)13-15-26/h3-4,7-15,18,21-22,33H,5-6,16-17,19-20H2,1-2H3,(H,36,37)

• InChIKey:
• WMMCMKVGDPXYQS-UHFFFAOYSA-N

• Unii-qqb95vud4B is a useful research compound. Its molecular formula is C31H34ClN3O7S3 and its molecular weight is 692.3 g/mol. The purity is usually 95%.

7-(Difluoromethyl)-5-methyl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-2-carboxylic acid

In Stock

• CAS RN:
• 725699-03-6

• Formula:
• C9H11F2N3O2

• InChI:
• InChI=1S/C9H11F2N3O2/c1-4-2-6(8(10)11)14-7(12-4)3-5(13-14)9(15)16/h3-4,6,8,12H,2H2,1H3,(H,15,16)

• InChIKey:
• QRBDCVYZAXZQLN-UHFFFAOYSA-N

• 7-(Difluoromethyl)-5-methyl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-2-carboxylic acid is a useful research compound. Its molecular formula is C9H11F2N3O2 and its molecular weight is 231.2 g/mol. The purity is usually 95%.

tert-Butyl 4-sulfamoylpiperazine-1-carboxylate

Usually In Stock

• CAS RN:
• 610799-03-6

• Formula:
• C9H19N3O4S

• InChI:
• InChI=1S/C9H19N3O4S/c1-9(2,3)16-8(13)11-4-6-12(7-5-11)17(10,14)15/h4-7H2,1-3H3,(H2,10,14,15)

• InChIKey:
• ITCNSJCDIXSYGU-UHFFFAOYSA-N

• Tert-Butyl 4-sulfamoylpiperazine-1-carboxylate is a useful research compound. Its molecular formula is C9H19N3O4S and its molecular weight is 265.33. The purity is usually 95%.

Metrafenone

In Stock

• CAS RN:
• 220899-03-6

• Formula:
• C19H21BrO5

• InChI:
• InChI=1S/C19H21BrO5/c1-10-9-14(23-4)18(24-5)19(25-6)15(10)17(21)16-11(2)12(20)7-8-13(16)22-3/h7-9H,1-6H3

• InChIKey:
• AMSPWOYQQAWRRM-UHFFFAOYSA-N

• Metrafenone is a novel benzophenone fungicide that could be used against powdery mildew and eye spot in vegetables and fruits.
  Metrafenone is a member of the class of benzophenones that is benzophenone in which one of the phenyl groups is substituted by methoxy groups at positions 2, 3, and 4 and by a methyl group at position 6, while the other is substituted at positions 2, 3, and 6 by methyl, bromine, and methoxy groups, respectively. A fungicide with protectant and curative properties, it is used for the control of powdery mildew in cereals and grape vines. It has a role as an antifungal agrochemical. It is a member of benzophenones, an aromatic ether, an organobromine compound and an aryl phenyl ketone fungicide.
  

Aliskiren hydrochloride

In Stock

• CAS RN:
• 173399-03-6

• Formula:
• C30H54ClN3O6

• InChI:
• InChI=1S/C30H53N3O6.ClH/c1-19(2)22(14-21-10-11-26(38-8)27(15-21)39-13-9-12-37-7)16-24(31)25(34)17-23(20(3)4)28(35)33-18-30(5,6)29(32)36;/h10-11,15,19-20,22-25,34H,9,12-14,16-18,31H2,1-8H3,(H2,32,36)(H,33,35);1H/t22-,23-,24-,25-;/m0./s1

• InChIKey:
• BSJUIBZAXCXFMZ-NATPOTRJSA-N

• Aliskiren is a unique antihypertensive agent that acts by direct inhibition of renin and has only recently been introduced into clinical practice. Aliskiren has been linked to rare instances of serum aminotransferase elevations during therapy and rare cases of idiosyncratic, clinically apparent liver injury.

4-methoxy-2,3-dimethyl-N-(4-{[6-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)benzene-1-sulfonamide

In Stock

• CAS RN:
• 1019099-03-6

• Formula:
• C25H28N6O3S

• InChI:
• InChI=1S/C25H28N6O3S/c1-15-16(2)23(12-11-22(15)34-6)35(32,33)30-21-9-7-20(8-10-21)26-24-13-14-25(28-27-24)31-19(5)17(3)18(4)29-31/h7-14,30H,1-6H3,(H,26,27)

• InChIKey:
• TUMJDRORLNWDPU-UHFFFAOYSA-N

• 4-methoxy-2,3-dimethyl-N-(4-{[6-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)benzene-1-sulfonamide is a useful research compound. Its molecular formula is C25H28N6O3S and its molecular weight is 492.6 g/mol. The purity is usually 95%.

5-(2-Fluoro-4-methoxyphenyl)-1H-tetrazole

In Stock

• CAS RN:
• 1522399-03-6

• Formula:
• C8H7FN4O

• InChI:
• InChI=1S/C8H7FN4O/c1-14-5-2-3-6(7(9)4-5)8-10-12-13-11-8/h2-4H,1H3,(H,10,11,12,13)

• InChIKey:
• YXCUWHWUUNHDLR-UHFFFAOYSA-N

• 5-(2-Fluoro-4-methoxyphenyl)-1H-tetrazole is a useful research compound. Its molecular formula is C8H7FN4O and its molecular weight is 194.17 g/mol. The purity is usually 95%.

2-(8-Oxa-2-azaspiro[4.5]decan-3-yl)acetic acid hydrochloride

In Stock

• CAS RN:
• 2230799-03-6

• Formula:
• C10H18ClNO3

• InChI:
• InChI=1S/C10H17NO3.ClH/c12-9(13)5-8-6-10(7-11-8)1-3-14-4-2-10;/h8,11H,1-7H2,(H,12,13);1H

• InChIKey:
• YUMHYXJPWOCWEJ-UHFFFAOYSA-N

• 2-(8-Oxa-2-azaspiro[4.5]decan-3-yl)acetic acid hydrochloride is a useful research compound. Its molecular formula is C10H18ClNO3 and its molecular weight is 235.71. The purity is usually 95%.

2,9-Dioxadispiro[2.1.35.33]undecane

Usually In Stock

• CAS RN:
• 2248299-03-6

• Formula:
• C9H14O2

• InChI:
• InChI=1S/C9H14O2/c1-2-8(3-1)6-9(7-11-9)4-5-10-8/h1-7H2

• InChIKey:
• FIOCZMNZEMXBKW-UHFFFAOYSA-N

• 2,9-Dioxadispiro[2.1.35.33]undecane is a useful research compound. Its molecular formula is C9H14O2 and its molecular weight is 154.209. The purity is usually 95%.